Cas no 33214-35-6 (3-methyl-3-(3-nitrophenyl)butanoic acid)

3-Methyl-3-(3-nitrophenyl)butanoic acid is a nitro-substituted aromatic carboxylic acid with potential applications in organic synthesis and pharmaceutical intermediates. Its structure features a butanoic acid backbone with a 3-nitrophenyl group at the tertiary carbon, offering steric and electronic effects that may influence reactivity in targeted chemical transformations. The nitro group enhances electrophilic properties, making it useful for further functionalization, such as reduction to amines or participation in nucleophilic aromatic substitution. The carboxylic acid moiety provides a handle for derivatization, including esterification or amide formation. This compound is suitable for research in medicinal chemistry and material science, where its unique substitution pattern can be leveraged for designing novel molecules.
3-methyl-3-(3-nitrophenyl)butanoic acid structure
33214-35-6 structure
Product Name:3-methyl-3-(3-nitrophenyl)butanoic acid
CAS No:33214-35-6
MF:C11H13NO4
MW:223.225223302841
CID:5931210
PubChem ID:71620551
Update Time:2025-10-19

3-methyl-3-(3-nitrophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-3-(3-nitrophenyl)butanoic acid
    • Benzenepropanoic acid, β,β-dimethyl-3-nitro-
    • EN300-1868569
    • 33214-35-6
    • AE-562/43460548
    • Inchi: 1S/C11H13NO4/c1-11(2,7-10(13)14)8-4-3-5-9(6-8)12(15)16/h3-6H,7H2,1-2H3,(H,13,14)
    • InChI Key: QSRSGQNNRKJNJQ-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CC(C)(C1=CC=CC([N+]([O-])=O)=C1)C

Computed Properties

  • Exact Mass: 223.08445790g/mol
  • Monoisotopic Mass: 223.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • Density: 1.246±0.06 g/cm3(Predicted)
  • Boiling Point: 354.7±17.0 °C(Predicted)
  • pka: 4.53±0.10(Predicted)

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